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Compound of Interest

Compound Name: DDO-02267

Cat. No.: B15574467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DDO-02267 is a covalent inhibitor of ALKBH5, an N6-methyladenosine (m6A) demethylase.[1]

[2][3] By targeting Lys132 within ALKBH5, DDO-02267 demonstrates significant selectivity and

has been shown to increase m6A levels in acute myeloid leukemia (AML) cells.[1][3] This

compound targets the ALKBH5-AXL signaling axis, making it a valuable tool for investigating

the biological functions of mRNA demethylases and for the development of future ALKBH5

inhibitors.[1][2][3] Proper preparation of a stable, concentrated stock solution is the first critical

step for reliable and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of DDO-02267 stock solutions for laboratory

use.

Chemical and Physical Properties
A summary of the key chemical and physical properties of DDO-02267 is provided in the table

below.
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Property Value

Chemical Formula C₁₈H₁₂N₂O₇S

Molecular Weight 400.36 g/mol [1]

Appearance To be determined

Purity >98% (refer to Certificate of Analysis)[1]

IUPAC Name
2-(((3-formyl-4-hydroxynaphthalen-1-

yl)sulfonyl)carbamoyl)isonicotinic acid[1]

Solubility and Storage
While specific solubility data for DDO-02267 has not been formally published, general

guidelines for small molecule inhibitors suggest the use of dimethyl sulfoxide (DMSO) for

creating high-concentration stock solutions.[3][4][5]

Parameter Recommendation

Recommended Solvent Dimethyl sulfoxide (DMSO), anhydrous

Shipping Condition
Shipped at ambient temperature as a non-

hazardous chemical.[1]

Solid Compound Storage

Dry, dark, and at 0-4°C for short-term (days to

weeks) or -20°C for long-term (months to years).

[1]

Stock Solution Storage

Aliquot and store at -20°C for short-term (days

to weeks) or -80°C for long-term (months). Avoid

repeated freeze-thaw cycles.[2][4]

Shelf Life (Solid) >2 years if stored properly.[1]
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Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM DDO-02267 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust the

calculations accordingly for different desired concentrations.

Pre-handling: Before opening, briefly centrifuge the vial of DDO-02267 to ensure all the

powder is at the bottom.

Calculation: To prepare a 10 mM stock solution, the required mass of DDO-02267 is

calculated using the following formula: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 400.36 g/mol = 4.0036 mg

Dissolution:

Carefully weigh out the calculated amount of DDO-02267 and place it in a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly for several minutes until the compound is completely

dissolved.
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If the compound does not fully dissolve, brief sonication or gentle warming (not exceeding

40°C) may be employed.[6]

Storage:

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be further diluted in

the appropriate cell culture medium.

Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock in DMSO

first before the final dilution into an aqueous medium to prevent precipitation.[3]

Final Dilution: Add the diluted DMSO stock to the cell culture medium to achieve the desired

final concentration. The final concentration of DMSO in the cell culture should be kept low,

typically below 0.5%, to avoid solvent-induced toxicity.[2][7]

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without the inhibitor.
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Workflow for DDO-02267 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a DDO-02267 stock solution.
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DDO-02267 and the ALKBH5-AXL Signaling Pathway

Simplified ALKBH5-AXL Signaling Pathway Inhibition by DDO-02267
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Caption: DDO-02267 inhibits ALKBH5, thereby affecting the AXL signaling axis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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